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Compound of Interest

Compound Name: A71623

Cat. No.: B1666408

A71623 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical information for the solubility and vehicle preparation of A71623, a
potent and selective CCK-A (CCK1) receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating a stock solution of A71623?

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration
stock solution of A71623.[1] It is soluble in DMSO up to 50 mg/mL.[1]

Q2: Can | dissolve A71623 directly in an aqueous buffer like PBS?

A2: Yes, A71623 is soluble in 20 mM Phosphate-Buffered Saline (PBS) up to 1.0 mg/mL. For
concentrations higher than this, it is recommended to first dissolve the compound in DMSO and
then perform a serial dilution into the aqueous buffer.

Q3: What is a suitable vehicle for in vivo animal studies?
A3: A commonly used vehicle for in vivo administration of A71623 in mice is 20 mM PBS.[2]
Q4: How should | store the lyophilized A71623 powder and its stock solutions?

A4:
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e Lyophilized Powder: Store desiccated at -20°C for long-term storage (up to one year) or at
4°C for short-term use.[1]

e Stock Solutions: Once prepared, aliquot the stock solution to avoid repeated freeze-thaw
cycles. Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility Data

The following table summarizes the solubility of A71623 in common laboratory solvents.

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
May require
sonication. Use newly
DMSO 50 mg/mL 59.46 mM opened, anhydrous
DMSO for best
results.[1]
Suitable for direct
20 mM PBS (pH 7.4) 1.0 mg/mL 1.19 mM dissolution at lower

concentrations.

Molecular Weight of A71623: 840.96 g/mol [1]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution (50 mg/mL)
This protocol describes how to prepare a 50 mg/mL stock solution of A71623 in DMSO.
e Pre-treatment: Bring the lyophilized A71623 vial and anhydrous DMSO to room temperature.

» Weighing: Accurately weigh the desired amount of A71623 powder in a sterile
microcentrifuge tube. For example, weigh 5 mg of A71623.
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» Solvent Addition: Add the calculated volume of DMSO to achieve a 50 mg/mL concentration.
For 5 mg of powder, add 100 pL of DMSO.

» Dissolution: Vortex the solution gently. If the peptide does not dissolve completely, sonicate
the tube in a water bath for 5-10 minutes until the solution is clear.[1]

» Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes and
store at -20°C or -80°C.[1]

Protocol 2: Preparation of a Working Solution for In Vivo Studies via Dilution

This protocol details the preparation of a final working solution in PBS from a DMSO stock, a
common procedure for intraperitoneal (i.p.) injections.

e Thawing: Thaw a frozen aliquot of the A71623 DMSO stock solution at room temperature.

o Calculation: Determine the final volume and concentration needed for your experiment. For
example, to prepare 1 mL of a 0.1 mg/mL working solution.

e Dilution: Withdraw the required volume of the DMSO stock (e.g., 2 yuL of a 50 mg/mL stock).

e Mixing: Add the DMSO stock dropwise to the vehicle (e.g., 998 uL of sterile 20 mM PBS)
while gently vortexing. This slow, dropwise addition is critical to prevent precipitation.[3]

» Final Check: Ensure the final solution is clear and free of any precipitate before
administration. The final concentration of DMSO should be kept as low as possible (ideally
<1%) to avoid solvent-induced toxicity.

Troubleshooting Guide

Q: My A71623 powder won't dissolve completely in PBS.

A: The aqueous solubility of A71623 is limited (< 1 mg/mL). If you require a higher
concentration, or if dissolution is slow, prepare a concentrated stock solution in DMSO first and
then dilute it into your aqueous buffer as described in Protocol 2. Using sonication can also
help dissolve peptides in agueous solutions.[4]
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Q: When | dilute my DMSO stock solution into PBS, the solution turns cloudy or a precipitate
forms. What should | do?

A: Precipitation upon dilution into an aqueous buffer is a common issue. Here are some steps
to resolve it:

Reduce Final Concentration: Your target concentration may be above the solubility limit in
the final vehicle. Try preparing a more dilute working solution.

» Slow, Dropwise Addition: Add the DMSO stock very slowly to the PBS while the PBS is being
vortexed or stirred. This helps the compound disperse and dissolve rather than crashing out
of solution.[3]

o Warm the Aqueous Buffer: Gently warming the PBS to 37°C before adding the DMSO stock
can sometimes improve solubility.

o Use a Co-solvent: For difficult-to-dissolve compounds, sometimes a formulation including co-
solvents like PEG300 or Tween-80 is necessary, though this requires further validation for
your specific experimental model.[5]

Q: Is A71623 stable in solution?

A: Peptide solutions can be susceptible to degradation. For best results, prepare fresh working
solutions for each experiment from a frozen stock.[6] Avoid repeated freeze-thaw cycles of the
stock solution by creating single-use aliquots.[1] Protect solutions from light.

Visualizations
A71623 Signaling Pathway

A71623 acts as an agonist at the Cholecystokinin 1 Receptor (CCK1R). This binding initiates
downstream signaling cascades, including the phosphorylation of ERK1/2 and the modulation
of the mTORCL1 signaling pathway, which are crucial for neuronal function and protection.[2][7]

[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://file.medchemexpress.com/batch_PDF/HY-143228/SH-42-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://www.medchemexpress.com/a71623.html
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8916043/
https://www.biorxiv.org/content/10.1101/2021.02.16.431490v1.full.pdf
https://www.researchgate.net/publication/355227408_Cholecystokinin_1_receptor_activation_restores_normal_mTORC1_signaling_and_is_protective_to_Purkinje_cells_of_SCA_mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

ctivates

CCK1R
(CCK-A Receptor)

Phosphorylation Modulates

p-ERK1/2 MTORC1 Signaling

Neuroprotective Effects

Click to download full resolution via product page

Caption: Simplified signaling pathway of A71623 via the CCK1R receptor.

Experimental Workflow for Vehicle Preparation

This diagram illustrates the recommended workflow for preparing an A71623 working solution

for in vivo experiments.
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Stock Solution Preparation
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Caption: Workflow for preparing A71623 from powder to final working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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